Cas no 450352-66-6 (3,5-Dimethyl-1-(2-nitrophenyl)piperazine)

• Product Name: 3,5-Dimethyl-1-(2-nitrophenyl)piperazine
• CAS No: 450352-66-6
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 2643754
• PubChem ID: 2829622
• Update Time: 2025-04-21

3,5-Dimethyl-1-(2-nitrophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{2-nitrophenyl}-3,5-dimethylpiperazine
• Oprea1_752755
• 3,5-Dimethyl-1-(2-nitro-phenyl)-piperazine
• SCHEMBL3800773
• AB00074320-01
• 3,5-dimethyl-1-(2-nitrophenyl)piperazine
• WJUYWKJVECSDQD-UHFFFAOYSA-N
• AKOS001594976
• STK080292
• 450352-66-6
• AKOS017269832
• AG-690/40081989
• DTXSID501277396
• 3,5-Dimethyl-1-(2-nitrophenyl)piperazine

• Inchi： 1S/C12H17N3O2/c1-9-7-14(8-10(2)13-9)11-5-3-4-6-12(11)15(16)17/h3-6,9-10,13H,7-8H2,1-2H3
• InChI Key： WJUYWKJVECSDQD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1N1CC(C)NC(C)C1)=O

Computed Properties

• Exact Mass: 235.132076794Da
• Monoisotopic Mass: 235.132076794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1Ų